Cas no 1316225-30-5 (4-(Pyrrolidin-3-YL)pyrimidin-2-amine)

4-(Pyrrolidin-3-YL)pyrimidin-2-amine is a heterocyclic compound featuring a pyrimidine core substituted with a pyrrolidine moiety at the 4-position and an amine group at the 2-position. This structure imparts versatility in medicinal chemistry, particularly as a building block for the synthesis of biologically active molecules. Its pyrrolidine ring enhances conformational flexibility, while the pyrimidine scaffold offers opportunities for hydrogen bonding and π-stacking interactions, making it valuable in drug discovery. The compound’s amine functionality allows for further derivatization, enabling the development of targeted inhibitors or modulators. Its balanced physicochemical properties contribute to favorable bioavailability, supporting its use in pharmaceutical research and development.
4-(Pyrrolidin-3-YL)pyrimidin-2-amine structure
1316225-30-5 structure
Product Name:4-(Pyrrolidin-3-YL)pyrimidin-2-amine
CAS No:1316225-30-5
MF:C8H12N4
MW:164.207680702209
CID:5887980
PubChem ID:23086470
Update Time:2025-05-23

4-(Pyrrolidin-3-YL)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

    • CCG-211614
    • AKOS015921989
    • SCHEMBL23292181
    • 4-(PYRROLIDIN-3-YL)PYRIMIDIN-2-AMINE
    • EN300-7830258
    • 1316225-30-5
    • 4-(Pyrrolidin-3-YL)pyrimidin-2-amine
    • Inchi: 1S/C8H12N4/c9-8-11-4-2-7(12-8)6-1-3-10-5-6/h2,4,6,10H,1,3,5H2,(H2,9,11,12)
    • InChI Key: GTXVVUOOEODRKX-UHFFFAOYSA-N
    • SMILES: N1CCC(C2C=CN=C(N)N=2)C1

Computed Properties

  • Exact Mass: 164.106196400g/mol
  • Monoisotopic Mass: 164.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 63.8Ų

4-(Pyrrolidin-3-YL)pyrimidin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7830258-0.05g
4-(pyrrolidin-3-yl)pyrimidin-2-amine
1316225-30-5 95.0%
0.05g
$1032.0 2025-02-22
Enamine
EN300-7830258-0.1g
4-(pyrrolidin-3-yl)pyrimidin-2-amine
1316225-30-5 95.0%
0.1g
$1081.0 2025-02-22
Enamine
EN300-7830258-0.25g
4-(pyrrolidin-3-yl)pyrimidin-2-amine
1316225-30-5 95.0%
0.25g
$1131.0 2025-02-22
Enamine
EN300-7830258-0.5g
4-(pyrrolidin-3-yl)pyrimidin-2-amine
1316225-30-5 95.0%
0.5g
$1180.0 2025-02-22
Enamine
EN300-7830258-1.0g
4-(pyrrolidin-3-yl)pyrimidin-2-amine
1316225-30-5 95.0%
1.0g
$1229.0 2025-02-22
Enamine
EN300-7830258-2.5g
4-(pyrrolidin-3-yl)pyrimidin-2-amine
1316225-30-5 95.0%
2.5g
$2408.0 2025-02-22
Enamine
EN300-7830258-5.0g
4-(pyrrolidin-3-yl)pyrimidin-2-amine
1316225-30-5 95.0%
5.0g
$3562.0 2025-02-22
Enamine
EN300-7830258-10.0g
4-(pyrrolidin-3-yl)pyrimidin-2-amine
1316225-30-5 95.0%
10.0g
$5283.0 2025-02-22

Additional information on 4-(Pyrrolidin-3-YL)pyrimidin-2-amine

Recent Advances in the Study of 4-(Pyrrolidin-3-YL)pyrimidin-2-amine (CAS: 1316225-30-5)

4-(Pyrrolidin-3-YL)pyrimidin-2-amine (CAS: 1316225-30-5) is a promising small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key scaffold in the development of novel therapeutics, particularly in the areas of kinase inhibition and targeted cancer therapy. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The compound's unique structure, featuring a pyrrolidine ring fused with a pyrimidine core, makes it an attractive candidate for drug discovery. Recent synthetic methodologies have optimized the production of 4-(Pyrrolidin-3-YL)pyrimidin-2-amine, with improved yields and purity, as reported in several peer-reviewed journals. These advancements are critical for scaling up production and facilitating further pharmacological studies.

In terms of biological activity, 4-(Pyrrolidin-3-YL)pyrimidin-2-amine has demonstrated potent inhibitory effects on specific kinases involved in cell proliferation and survival pathways. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit high selectivity for certain kinase targets, reducing off-target effects and enhancing therapeutic efficacy. These findings suggest its potential as a lead compound for developing next-generation kinase inhibitors.

Furthermore, preclinical studies have explored the compound's role in cancer therapy. In vitro and in vivo experiments have shown that 4-(Pyrrolidin-3-YL)pyrimidin-2-amine derivatives can induce apoptosis in cancer cells while sparing normal cells, indicating a favorable safety profile. Researchers are particularly interested in its application for treating resistant forms of cancer, where traditional therapies have failed.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 4-(Pyrrolidin-3-YL)pyrimidin-2-amine. Recent efforts have focused on modifying its structure to improve solubility, bioavailability, and metabolic stability. Collaborative research between academic institutions and pharmaceutical companies is underway to address these issues and accelerate the compound's transition into clinical trials.

In conclusion, 4-(Pyrrolidin-3-YL)pyrimidin-2-amine (CAS: 1316225-30-5) represents a versatile and potent scaffold with significant potential in drug discovery. Ongoing research continues to uncover its mechanistic insights and therapeutic applications, paving the way for its future development as a clinical candidate. This brief underscores the importance of continued investment in the study of this compound to fully realize its medicinal potential.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd